Cas no 2253-73-8 (isopropyl isothiocyanate)

• Product Name: isopropyl isothiocyanate
• CAS No: 2253-73-8
• MF: C₄H₇NS
• MW: 101.170079469681
• MDL: MFCD00037830
• CID: 42688
• PubChem ID: 75263
• Update Time: 2025-04-18

isopropyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• isopropyl isothiocyanate
• 2-isothiocyanatopropane
• ISOPROPYL ISOTHIOCYANATE(SG) PrintBack
• Isopropyl mustard oil
• Isothiocyanic Acid Isopropyl Ester
• N-isopropyl isothiocyanate
• propan-2-isothiocyanate
• Propane,2-isothiocyanato
• Isothiocyanicacid, isopropyl ester (6CI,7CI,8CI)
• 2-Propylisothiocyanate
• MFCD00037830
• DTXSID60177045
• J-801001
• Putranjivine
• PUTRANJIVIN
• Q27258900
• 2253-73-8
• AS-17372
• J-802232
• J-670002
• Isothiocyanic acid, isopropyl ester
• FT-0627465
• EINECS 218-851-3
• 2-PROPYL ISOTHIOCYANATE
• CHEMBL2208211
• BDBM50096277
• SCHEMBL213474
• ISOPROPYL ISOTHIOCYANATE [FHFI]
• Z56964589
• 46561PKP9T
• Propane, 2-isothiocyanato-
• iso-propylisothiocyanate
• BP-12933
• I0520
• NS00021871
• InChI=1/C4H7NS/c1-4(2)5-3-6/h4H,1-2H
• A816253
• 2-Isothiocyanatopropane #
• EN300-17584
• 2-Isothiocyanatopropane; 2-Propyl isothiocyanate; Isopropyl isothiocyanate; Putranjivin; Putranjivine
• FEMA NO. 4425
• F0001-0793
• UNII-46561PKP9T
• Isopropyl isothiocyanate, 97%
• AKOS000101197
• isopropylisothiocyanate
• Isopropyl isothiocyanate,98%
• DTXCID4099536
• Isopropyl isothiocyanic acid

• MDL： MFCD00037830
• Inchi： 1S/C4H7NS/c1-4(2)5-3-6/h4H,1-2H3
• InChI Key： VHBFEIBMZHEWSX-UHFFFAOYSA-N
• SMILES： S=C=NC(C)C
• BRN： 1739163

Computed Properties

• Exact Mass: 101.03000
• Monoisotopic Mass: 101.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 71.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Colorless liquid with pungent smell
• Density: 0.948 g/mL at 25 °C(lit.)
• Boiling Point: 138°C(lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.493(lit.)
• Water Partition Coefficient: Miscible with methanol. Hydrolyzes in water.
• PSA: 44.45000
• LogP: 1.49760
• Sensitiveness: Moisture Sensitive
• FEMA: 4425 | ISOPROPYL ISOTHIOCYANATE
• Solubility: Hydrolyzable

isopropyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H225-H301-H313-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36-S45-S38-S36/37/39-S28A
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R10; R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa